Ice accumulation is a pervasive natural phenomenon that exerts a severe and catastrophic impact on a broad range of social systems. Previous investigations on anti-/de-icing techniques have primarily focused on mild laboratory conditions, which have limited practical applicability due to their short service life. Consequently, there is an urgent demand for the development of durable anti-/de-icing technologies capable of withstanding complex environmental conditions. In this research endeavour, we have successfully formulated a hydrophobic coating based on graphene. To circumvent the challenges associated with environmentally unfriendly organic solvents, we utilized a graphene water slurry as the foundational material and subsequently incorporated a poly (vinyl alcohol)-water solution. The resulting solution was subjected to in situ polymerization of a siloxane urea crosslinked polymer, yielding the desired coating solution. Following a solution spraying and drying process, the ultimate product obtained was the hydrophobic conductive graphene (HCG) siloxane Coating. The HCG siloxane Coating exhibits a conductivity of 66 S/m, enabling it to melt ice droplets within a mere 10 s, whereas conventional coatings require 20–500 s for the same task. A comprehensive field test conducted during an entire winter period on a high mountain situated within the Arctic Circle in Finland demonstrated the excellent anti-icing properties of the developed coating when subjected to approximately 310 W/m2 power. Furthermore, the coating exhibited satisfactory de-icing performance under approximately 570 W/m2 power, successfully removing ice accumulations within approximately 10 min. Throughout the field test, temperatures frequently plummeted to −20 °C, accompanied by wind speeds reaching up to 12 m/s. Material characterization revealed that the micro-nano structure of the coating surface, which engenders favourable hydrophobic behaviour, was primarily attributed to the phase separation resulting from hydrophilic and hydrophobic interactions. Moreover, the semi-interpenetrating structure formed by the polyvinyl alcohol molecular chains and in-situ polymerized siloxane urea ensured the coating's strength.

Monoclinic argentite Ag2S-based AgCoOS oxysulfide catalyst with high catalytic reduction performance in the dark with NaBH4 was prepared via a facial method. The co-doping of transition metal cations and anions was employed to effectively adjust the electron transfer property of the catalyst, with O used to modify the energy band structure and Co to provide extra active sites for the electrophilic and nucleophile reactions. The hybridization of O and S orbitals promoted the stability of the Ag2S-based catalyst. The optimized doping amount of 2.40% led to the highest catalytic reduction performance, as demonstrated by AgCoOS-3 catalyst, which achieved a complete reduction of 4-NP, MB, MO, and RhB (100 ml, 50 ppm) within 10 min, 6 min, 8 min, and 6 min, respectively, while maintaining good stability during the cycling tests. The response surface and contour plots were adopted to provide insights into the interactions between variables and their impact on the catalytic reduction reaction performance. The results suggest that the high-performance Co, O co-doped Ag2S catalyst synthesized by the green procedures has excellent potential for industrial wastewater treatment applications.

Foam-like nanocomposites of the Ce–Fe–O system with two (c-CeO2, am-F2O3), three (c-CeO2, o-CeFeO3, α-F2O3), or four phases (c-CeO2, o-CeFeO3, α-F2O3, am-Fe2O3) were synthesized using the RedOx reaction of glycine-nitrate combustion. The glycine/nitrate ratio (G/N) varied from deficient (0.2, 0.4) and stoichiometric (0.6) to excess ratios of glycine (0.8, 1.0, 1.2, 1.4). PXRD, 57Fe Mössbauer spectroscopy, N2-physisorption, TEM, H2-TPD, O2-TPD, and H2-TPR were used to examine the characteristics of the obtained samples. The average crystallite size of the obtained composites was in the range of 1.3–31.3 nm, 33.4–50.7 nm, and 10.1–33.9 nm for c-CeO2, o-CeFeO3, and α-Fe2O3, respectively. The lowest SBET (1.5 m2/g) belonged to the case of stoichiometric G/N, while the highest value (49.2 m2/g) was found in the case of the highest amount of glycine (G/N = 1.4); the latter case also had the largest total pore volume (Vp = 0.182 cm3/g) when compared to the others. Moreover, the advanced catalytic performance of foamy Ce–Fe–O-based nanocomposites toward H2 combustion in air was found with t10 = 275 °C, t50 = 345 °C, and Ea = 76.9 kJ/mol for sample G/N = 1.2. The higher activity of sample G/N = 1.2 in catalysis was attributed to different properties of the composite, including an appropriate component phase ratio, the smaller size of crystallites, higher specific surface area, higher reducibility,oxygen capacity, etc. The findings make it possible to carry out the directed synthesis of catalysts based on the Ce–Fe–O system with specific phases, dispersion, and morphological composition for efficient hydrogen oxidation at moderate temperatures.

Rapid chemical detection of drugs of abuse in biological fluids such as blood and saliva is a concern within medicine and law enforcement. As an outcome, a label-free detection platform takes biological fluid samples with concentrations ranging from extremely high to very low. We obtained experimentally the limit of detection (LOD) of glycerol concentration, corresponding to a minimum resolvable refractive index of 3.4 × 10−7 RIU (refractive index unit). We applied the microfluidic device sensors to the quantitating concentration dopamine solutions. The experiment was recorded in real-time as the concentration of analyte injected exposed to the fiber core surface resulted in a sensitive change in optical power transmission. The presented sensors also exhibited reasonably good reproducibility and higher sensitivity, providing the LOD as 1.02 × 10−11 M. A relatively simple scheme procedure is proposed for the simultaneous detection and quantitative assessment of rhodamine B using surface-enhanced Raman spectroscopy with a limit of detection of 10−12 M and a relative standard deviation of 5.78% across a detection concentration range mainly from 10−5 M to 10−12 M. The obtained results demonstrate the potential of nano-metal–organic framework materials as large-area, label-free optical fiber sensors and SERS-based platforms for biomedical sensing and environmental applications.

Electro-blown spinning (EBS) is an emergent hybridized nanofibers formation technology. Recently, there has been a great interest in introducing this novel method for producing sub-micron, and nanofibers into several applications. For the first time, this comprehensive paper provides a detailed review for the EBS process, including working principle, operation parameters, nanofibers materials, setup modifications, and various applications. EBS is a hybridized nanofibers manufacturing process which combines between the solution-blown spinning (SBS) and electrospinning driving forces. The EBS process can produce outstanding spinning efficiency and superior nanofibers characteristics compared to the conventional spinning methods. Moreover, researchers have proved the efficient spinning capability of EBS with highly viscous polymers and its feasibility for large-scale production. Herein, we will show the potential of EBS to produce high-quality nanofibers and bring new insight into the process challenges and outcomes.

Kesterite materials show excellent optical and semiconductive properties for use as p–type absorber layer in photovoltaic (PV) applications, but they have a high open circuit voltage deficit (Voc,def) due to high antisite defect and secondary phase formation, resulting in poor device performance. This work reports a PV cell composed of Cu2PdSnS4 (CPTS) nanoparticles as an absorber layer yielding highly improved Voc of 900 mV, which is two times that of fabricated pristine Cu2ZnSnS4 (CZTS) PV cell. Improved PV cell parameters such as fill–factor (FF) of 83.4% and power conversion efficiency (PCE) of 1.01% were obtained for CPTS devices which are 3–fold that of pristine CZTS devices. Optical studies revealed enhanced redshift absorption for CPTS nanoparticles. Electrochemical studies show improved current production, high electron mobility and low charge resistance for CPTS nanoparticles. This study shows that the improved photovoltaic properties can be attributed to enhancement in the bulk properties when Zn atoms are replaced by Pd atoms in kesterite nanomaterials as absorber layer material for PV applications.

Electrically conductive composite materials are widely used for several applications, particularly flexible strain sensors for wearable electronic devices to detect human motions or apply to soft robotic technologies. Among the carbon nanotube (CNT) composites for strain sensors, the CNT composites with polypyrrole (PPy) have been scarcely found for electromechanical property improvement via digital light processing (DLP) 3D printing. Thus, this research presents a 3D printing fabrication of flexible polyurethane/CNT/PPy (FPU/CNT/PPy) composites for high complexity and model specifications, particularly strain sensing. The FPU/CNT/PPy composites were prepared as photopolymer resin with various proportions of the three components. The composites successfully achieved a gauge factor of 91.9 at 20 percent strain with high durability in 100 stretching-releasing cycles. More than 85% of printing accuracy was also found under the DLP 3D printing method. The small deformation of the composites could be detected during the stretching-releasing process during time-dependent testing. Examples of simple human activity and complex spring motion could be successfully detected due to the high responsibility and reproducibility of the finger motion. The composites mentioned in this study could reach the field of strain sensing and can further be applied to other fields such as healthcare and soft robotics.

High order plasmonic types by integrating a novel heterogeneous plasmonic and flexible model based on the co-existence of Ag nanospheres (NSs) and Ag nanocubes (NCs) are introduced. The point-to-facet type in these hybrid shapes produces surface-enhanced Raman scattering (SERS) signals many-fold larger than in single-plasmonic constructs. A high enhancement factor (EF = 4.6 × 108) in coupled plasmonic particulates allowed SERS-probing at ultralow sample quantities. Then, these plasmonic constructs are anchored onto a flexible polymethyl methacrylate (PMMA)-treated cellulose paper. In addition to strong electromagnetic enhancement, the hydrophobic surface could concentrate target analytes in the hotspot areas, resulting in highly active SERS responses in highly diluted solutions. As a result, the flexible SERS sensing platform exhibits high sensitivity with detection around 10−10 M and point-to-face relative standard deviation (RSD) in one sensor as low as 7.28%, thereby demonstrating good reproducibility. Furthermore, it exhibits perfectly selective detection for trace amounts of interest analytes in a complex solution, significantly enhancing the analyte identification efficiency at nanomolar concentration levels. This study has proven a promising route for an integrated SERS platform with plasmonic nanoconstructs and analyte enrichment as a versatile SERS sensor for highly sensitive, quantitative, selective, and cost-effective SERS detection.

The search for viable alternatives to conventional materials in biomedical applications is as important as the movement for the adoption of a sustainability approach in the production of polymer nanocomposites for prosthetic purposes. Carbon nanotube (CNT) reinforced polymer nanocomposites have become the center of the present prosthetic industry due to their unparalleled strength-to-weight characteristics. However, the categories of polymers used for this purpose and their long-term impact on the environment have generated controversies among researchers. The adequacy, affordability, and sustainability of materials for the development of prosthetics are some of the common concerns. Consequently, this review addresses concerns about the adherence to SDGs in biomedical manufacturing which focuses on material selection considering environmental impacts. In addition, contributions from previous research were reviewed based on the remarkable increase in the number of publications on CNT-reinforced polymer nanocomposites over the last 10 years. Various findings by researchers in the field who used natural rubber and other polymers as host matrices were analyzed from the perspective of sustainability. While considerable progress has been made in the use of other polymers in the biomedical field, only a few publications have targeted natural rubber. This review provides insights into opportunities for sustainable production and consumption of devices with biodegradable CNT/natural rubber nanocomposites.

This study has effectively integrated polydimethylsiloxane (PDMS) elastomer and three-dimensional (3D) porous conductive foams (CFs) to fabricate functional (CF-PDMS) composites containing conductive networks via a low-cost, facile and simultaneous freeze-dry-covering method, which possess both broad stretching and sensing ranges, using as flexible and wearable sensors (CF-PDMS sensors) for detecting and monitoring human motions. Specifically, the 3D porous CF with cellular structures is prepared by combining low-cost polymers (gelatin/chitosan) and carbon-based fillers (graphene oxide-carbon nanotubes), which are then crosslinked with a cross-linker agent (glutaraldehyde) and simply freeze-dried to produce a promising foam with a cellular structure with conductive bridges. The effective incorporation of carbon-based fillers and the biopolymer matrix to fabricate a functional composite with a cellular structure, i.e., the 3D porous CF, is demonstrated in terms of its morphological, chemical, crystalline, and thermal properties. Afterward, the constructed networks of the 3D porous CF are well covered by an elastomeric mixture of PDMS liquid and curing agent (10:1) to produce CF-PDMS composites with good stretchability and sensing performance. The sensing performance results show that these composite sensors exhibit good resistance signals under various mechanical deformations, demonstrating their outstanding stability and repeatability. Because the monitoring of various movements of human joints using wearable electronics has wide-range applications in human motion detection, these findings are of great significance. Concomitantly, the composite sensors are also used for creating a portable device with motion detection wireless via a smartphone (i.e., an integration of a Bluetooth module and an Arduino assistant). These approaches can provide a promising strategy for developing wearable sensors regarding the connections of real objects to the Internet from the Internet of Things (IoT) in the future.